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Compound of Interest

Compound Name: SP600125

Cat. No.: B1683917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of

SP600125 stock solutions using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this

protocol is crucial for ensuring the compound's stability, solubility, and consistent performance

in experimental settings.

SP600125 is a potent, cell-permeable, reversible, and ATP-competitive inhibitor of c-Jun N-

terminal kinases (JNKs), with IC₅₀ values in the nanomolar range for JNK1, JNK2, and JNK3.

[1][2][3] It is widely used in research to investigate the roles of the JNK signaling pathway in

various cellular processes, including inflammation, apoptosis, and cell differentiation.[3] Given

its poor solubility in aqueous solutions, proper preparation of a concentrated stock solution in

DMSO is a critical first step for its use in cell-based assays and other applications.[4][5]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of SP600125
relevant to the preparation of stock solutions.
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Parameter Value Citations

Molecular Weight 220.23 g/mol [1][6][7][8]

Appearance
Lyophilized powder, yellow to

green solid
[1][7]

Solubility in DMSO
≥11 mg/mL; reported up to 65

mg/mL (approx. 295 mM)
[6][7][9][10]

Recommended Stock Conc. 10 mM - 25 mM [4][7][10]

Storage (Lyophilized)

-20°C, desiccated, protected

from light. Stable for up to 24

months.

[7]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 3-6 months or -80°C for

up to 2 years. Avoid repeated

freeze-thaw cycles. Protect

from light.

[1][7][9][10]

Experimental Protocol: Preparing a 25 mM Stock
Solution
This protocol details the steps to prepare a 25 mM stock solution of SP600125 in DMSO. This

concentration is a common starting point for subsequent dilutions into cell culture media or

assay buffers.

Materials and Equipment:

SP600125 powder (e.g., 10 mg vial)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials
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Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath or 37°C water bath

Procedure:

Pre-calculation of Required Solvent Volume:

Before opening the vial, calculate the volume of DMSO needed to achieve the desired

concentration.

The formula to use is: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration

(mol/L))

For preparing a 25 mM (0.025 M) stock solution from 10 mg (0.010 g) of SP600125 (MW =

220.23 g/mol ):

Volume (L) = 0.010 g / (220.23 g/mol * 0.025 mol/L) = 0.001816 L

Volume (µL) = 1816 µL or 1.82 mL[7]

Reconstitution of SP600125:

Allow the vial of SP600125 powder to equilibrate to room temperature before opening to

prevent moisture condensation.

Carefully add the calculated volume (1.82 mL) of high-purity DMSO to the vial containing

10 mg of SP600125.

Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.
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If particulates remain, the process can be aided by gently warming the tube at 37°C for 5-

10 minutes or placing it in an ultrasonic bath for a few minutes.[9] Vortex again after

treatment.

The final solution should be clear.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into

smaller, single-use aliquots (e.g., 20-50 µL) in sterile, light-protected cryogenic vials or

microcentrifuge tubes.[7][10]

Clearly label each aliquot with the compound name, concentration (25 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C or -80°C, protected from light.[1][7] Once in solution, it is

recommended to use within 3 months to prevent loss of potency.[7]

Usage in Cell Culture:

When preparing working solutions, dilute the stock into the appropriate cell culture medium

immediately before use.[10]

It is critical to maintain the final concentration of DMSO in the culture medium below 0.1% to

avoid solvent-induced cytotoxicity.[2][4] For example, to achieve a final concentration of 25

µM SP600125, you would add 1 µL of the 25 mM stock solution to 1 mL of culture medium.

Visualized Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the canonical signaling pathway inhibited by SP600125.
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Step 1: Preparation

Step 2: Dissolution

Step 3: Storage

Start: SP600125 Powder
(e.g., 10 mg)

Calculate DMSO Volume
(e.g., 1.82 mL for 25 mM)

Add calculated
volume of DMSO

Vortex to Dissolve

Check for Particulates

Optional:
Warm (37°C) or Sonicate

Yes

Aliquot into single-use tubes

No

Store at -20°C or -80°C
(Protect from light)

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing SP600125 stock solution in DMSO.
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Caption: SP600125 inhibits the JNK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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